Cas no 75748-09-3 (Silane, (4-methoxybenzoyl)trimethyl-)
75748-09-3 structure
Silane, (4-methoxybenzoyl)trimethyl- Properties
Names and Identifiers
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- Silane, (4-methoxybenzoyl)trimethyl-
- (4-methoxyphenyl)-trimethylsilylmethanone
- DTXSID30461605
- 75748-09-3
- (4-METHOXYPHENYL)(TRIMETHYLSILYL)METHANONE
- (4-Methoxy-phenyl)-trimethylsilanyl-methanone
- (4-methoxybenzoyl)trimethylsilane
- +Expand
-
- QPADGPYYJJYQLQ-UHFFFAOYSA-N
- InChI=1S/C11H16O2Si/c1-13-10-7-5-9(6-8-10)11(12)14(2,3)4/h5-8H,1-4H3
- COC1=CC=C(C=C1)C(=O)[Si](C)(C)C
Computed Properties
- 208.091956283g/mol
- 0
- 2
- 3
- 208.091956283g/mol
- 14
- 200
- 0
- 0
- 0
- 0
- 0
- 1
- 26.3Ų
Silane, (4-methoxybenzoyl)trimethyl- Related Literature
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Darío Gómez,Patricia Smichowski,Griselda Polla,Ariel Ledesma,Sara Resnizky,Susana Rosa J. Environ. Monit., 2002,4, 972-977
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2. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
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Pei Lu,Xianjun Liu,Xia Chu,Fenglin Wang,Jian-Hui Jiang Chem. Sci., 2023,14, 2562-2571
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Jiaxin Hao,Wenjie Wu,Qiao Wang,De Yan,Guohan Liu J. Mater. Chem. A, 2020,8, 7192-7196
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P. Champagne,P. G. Jessop Green Chem., 2018,20, 4330-4338
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Ricardo Pino-Rios Phys. Chem. Chem. Phys., 2021,23, 6896-6902
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Xiaofang Ma,He Xiao,Yang Gao,Man Zhao,Li Zhang,Junming Zhang,Jianfeng Jia,Haishun Wu J. Mater. Chem. A, 2023,11, 3524-3534
75748-09-3 (Silane, (4-methoxybenzoyl)trimethyl-) Related Products
- 175531-38-1(C-(5-Phenyl-1H-imidazol-2-yl)-methylamine)
- 134574-96-2(tert-butyl N-({3-azabicyclo[3.1.0]hexan-1-yl}methyl)carbamate)
- 16200-52-5(3,4-Diethylpyrrole)
- 16130-58-8(Cyanoacetyl Chloride)
- 17407-56-6((2R)-2-Hydroxy-3-methylbutanoic Acid)
- 16514-83-3(Squalane-d62)
- 17766-59-5(1-Butanone,4-chloro-1-(3,4,5-trimethoxyphenyl)-)
- 143151-03-5(4-amino-2-fluoro-5-nitro-benzonitrile)
- 156973-09-0(5-(Aminomethyl)pyridin-2-amine)
- 112695-98-4(Boc-beta-t-butyl-d-alanine)
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